Cas no 1396780-07-6 (1-(5-Bromo-2-(trifluoromethyl)phenyl)pyrrolidine)

1-(5-Bromo-2-(trifluoromethyl)phenyl)pyrrolidine is a specialized organic compound featuring a pyrrolidine moiety attached to a bromo- and trifluoromethyl-substituted phenyl ring. The presence of both bromo and trifluoromethyl groups enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis, offering distinct reactivity for cross-coupling and functionalization reactions. The electron-withdrawing trifluoromethyl group improves stability and influences the compound's electronic properties, while the bromo substituent provides a handle for further derivatization via metal-catalyzed transformations. Its well-defined structure makes it valuable for constructing complex molecules in medicinal chemistry, particularly in the development of bioactive compounds. The compound is typically handled under controlled conditions due to its sensitivity.

1-(5-Bromo-2-(trifluoromethyl)phenyl)pyrrolidine structure

1396780-07-6 structure

Product Name:1-(5-Bromo-2-(trifluoromethyl)phenyl)pyrrolidine

CAS No:1396780-07-6

MF:C₁₁H₁₁BrF₃N

MW:294.110952615738

CID:4698477

Update Time:2025-06-06

1-(5-Bromo-2-(trifluoromethyl)phenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

- 1-(5-bromo-2-(trifluoromethyl)phenyl)pyrrolidine
- 1-(5-Bromo-2-(trifluoromethyl)phenyl)pyrrolidine
- Inchi： 1S/C11H11BrF3N/c12-8-3-4-9(11(13,14)15)10(7-8)16-5-1-2-6-16/h3-4,7H,1-2,5-6H2
- InChI Key： FAPYPJBZIZQDTJ-UHFFFAOYSA-N
- SMILES： BrC1C=CC(C(F)(F)F)=C(C=1)N1CCCC1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 238
Topological Polar Surface Area: 3.2

1-(5-Bromo-2-(trifluoromethyl)phenyl)pyrrolidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM502096-1g	1-(5-Bromo-2-(trifluoromethyl)phenyl)pyrrolidine	1396780-07-6	97%	1g	$700	2023-01-02

1-(5-Bromo-2-(trifluoromethyl)phenyl)pyrrolidine Related Literature

1. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
2. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
3. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
4. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
5. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514

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